Cas no 71712-33-9 ( )

  structure
  structure
Product Name: 
CAS No:71712-33-9
MF:C17H16O3
MW:268.307145118713
CID:976683
PubChem ID:336366
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-6-(1-phenylprop-2-enyl)-1,3-benzodioxole
    • AC1L7JHJ
    • NSC350132
    • NSC-350132
    • DTXSID20319767
    • SCHEMBL11089475
    • 5-Methoxy-6-(1-phenylprop-2-en-1-yl)-2H-1,3-benzodioxole
    • 71712-33-9
    •  
    • Inchi: 1S/C17H16O3/c1-3-13(12-7-5-4-6-8-12)14-9-16-17(20-11-19-16)10-15(14)18-2/h3-10,13H,1,11H2,2H3
    • InChI Key: RZMZDKJSCCQYNY-UHFFFAOYSA-N
    • SMILES: O1COC2=CC(=C(C=C12)C(C=C)C1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 268.10998
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
  • LogP: 3.74180
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